2-{[3-(4-ethyl-5-oxo-4,5-dihydro-1H-1,2,4-triazol-3-yl)piperidin-1-yl]methyl}benzonitrile

• IUPAC Name: 2-[[3-(4-ethyl-5-oxo-1H-1,2,4-triazol-3-yl)piperidin-1-yl]methyl]benzonitrile
• InChI: InChI=1S/C17H21N5O/c1-2-22-16(19-20-17(22)23)15-8-5-9-21(12-15)11-14-7-4-3-6-13(14)10-18/h3-4,6-7,15H,2,5,8-9,11-12H2,1H3,(H,20,23)
• InChI Key: NKTIMNNYIPKMFI-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=NNC1=O)C2CCCN(C2)CC3=CC=CC=C3C#N
• Molecular Formula: C17H21N5O
• Molecular Weight: 311.4 g/mol

Description

The compound is a complex organic molecule that includes a 1,2,4-triazole ring and a piperidine ring, both of which are common structures in medicinal chemistry.

Synthesis Analysis

The synthesis of such a compound would likely involve the formation of the 1,2,4-triazole ring and the piperidine ring in separate steps, followed by their connection via a methylene bridge.

Molecular Structure Analysis

The molecular structure of this compound, based on its name, would include a 1,2,4-triazole ring and a piperidine ring. These rings are likely connected by a methylene bridge.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its exact structure and the conditions under which the reactions are carried out.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. For example, compounds with a 1,2,4-triazole ring often have good thermal stability and electron-rich properties.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, many drugs that contain a 1,2,4-triazole ring or a piperidine ring have various biological activities.

Safety and Hazards

The safety and hazards associated with this compound would depend on its exact structure and how it is used. Proper safety measures should always be taken when handling chemical compounds.

Future Directions

The future research directions for this compound could involve studying its potential biological activities, optimizing its synthesis, and investigating its mechanism of action.